Cas no 81090-01-9 (Benzenamine, N-(2-methoxyethyl)-N-methyl-)

Benzenamine, N-(2-methoxyethyl)-N-methyl- structure
81090-01-9 structure
Product Name:Benzenamine, N-(2-methoxyethyl)-N-methyl-
CAS No:81090-01-9
MF:C10H15NO
MW:165.232202768326
CID:704537
PubChem ID:11844015
Update Time:2025-04-19

Benzenamine, N-(2-methoxyethyl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, N-(2-methoxyethyl)-N-methyl-
    • N-(2-methoxyethyl)-N-methylaniline
    • DTXSID60474304
    • SCHEMBL7243914
    • 81090-01-9
    • Inchi: 1S/C10H15NO/c1-11(8-9-12-2)10-6-4-3-5-7-10/h3-7H,8-9H2,1-2H3
    • InChI Key: IBRLRCIVUSLMRB-UHFFFAOYSA-N
    • SMILES: O(C)CCN(C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 165.115364102g/mol
  • Monoisotopic Mass: 165.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 12.5Ų
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